2-[(1-benzyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetohydrazide

• IUPAC Name: 2-(1-benzylbenzimidazol-2-yl)sulfanylacetohydrazide
• InChI: InChI=1S/C16H16N4OS/c17-19-15(21)11-22-16-18-13-8-4-5-9-14(13)20(16)10-12-6-2-1-3-7-12/h1-9H,10-11,17H2,(H,19,21)
• InChI Key: ANZAMLXLPQKXOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2SCC(=O)NN
• Molecular Formula: C16H16N4OS
• DSSTOX Substance ID: DTXSID90974423
• Molecular Weight: 312.4 g/mol
• CAS No.: 5892-70-6

Description

2-[(1-benzyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetohydrazide is a useful research compound. Its molecular formula is C16H16N4OS and its molecular weight is 312.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Screening

One study reported the synthesis of seven different 2-[(1H-benzimidazol-2yl methyl) sulfanyl)] –N4-(phenylmethylidene) acetohydrazides from 2-[(1H-benzimidazol-2-yl methyl) sulfanyl] acetohydrazide, reacting with different aromatic aldehydes. These compounds were characterized and assayed for their anti-inflammatory activities, showing moderate to considerable effects (Manjula, Devi, Raghunandhan, & Rao, 2011).

Antibacterial and Antifungal Activities

Another study synthesized several 2-[[(benzoxazole/benzimidazole-2-yl)sulfanyl]acetylamino]thiazoles derivatives and evaluated their antimicrobial activities against a range of bacteria and fungi, demonstrating significant levels of activity (Kaplancıklı, Turan-Zitouni, Revial, & Guven, 2004).

Antituberculosis Activity

Further research involved the synthesis of new hydrazide derivatives evaluated for antituberculosis activity. These compounds were tested against Mycobacterium tuberculosis, showing significant inhibition, which highlights the potential for developing new antimycobacterial compounds (Kaplancıklı, Turan-Zitouni, Ozdemir, & Teulade, 2008).

Anticancer Potential

Another domain of application is in anticancer research, where novel derivatives were synthesized and evaluated for their anticancer activities. Studies have shown that some compounds exhibit promising anticancer potential against various cancer cell lines, thereby contributing valuable insights into the development of new therapeutic agents (Osmaniye, Levent, Karaduman, Ilgın, Özkay, & Kaplancıklı, 2018).

Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 2-(1-benzyl-1H-benzo[d]imidazol-2-ylthio)acetate 4b (200 mg, 0.61 mmol, 1.0 eq.) in ethanol (5 mL), was added hydrazine monohydrate (61 mg, 1.23 mmol, 2.0 eq.), and the reaction mixture was heated to reflux and stirred at that temperature for 16 hours. The reaction mixture was cooled to room temperature and concentrated in vacuo. The mixture was dissolved in ethyl acetate (20 mL) and washed with water (20 mL) and brine (20 mL). The organic layer was dried over magnesium sulfate and concentrated in vacuo giving 4c as a pale yellow solid which was used without further purification (200 mg, 100%).